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Compound of Interest

Compound Name:
1-Propanone, 1-(1-cyclohexen-1-

yl)-

Cat. No.: B158228 Get Quote

An In-depth Technical Guide on 1-Propanone, 1-(1-cyclohexen-1-yl)-

This technical guide provides a detailed overview of the chemical and physical properties of 1-
Propanone, 1-(1-cyclohexen-1-yl)-, a compound of interest to researchers, scientists, and

professionals in drug development. This document summarizes key quantitative data and

illustrates the foundational relationships of its chemical identity.

Chemical Identity and Properties
1-Propanone, 1-(1-cyclohexen-1-yl)-, also known as 1-(cyclohex-1-en-1-yl)propan-1-one, is a

chemical compound with the CAS Registry Number 1655-03-4.[1][2] It is recognized for its

specific molecular structure, which consists of a propanone group attached to a cyclohexene

ring.

Quantitative Data Summary
The fundamental properties of 1-Propanone, 1-(1-cyclohexen-1-yl)- are summarized in the

table below. This data is essential for experimental design, chemical synthesis, and

computational modeling.
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Property Value Source

Molecular Formula C9H14O
PubChem[3], NIST[1],

ChemNet[2]

Molecular Weight 138.21 g/mol PubChem[3], ChemicalBook[4]

Alternate Molecular Weight 138.2069 g/mol NIST WebBook[1]

IUPAC Name
1-(cyclohexen-1-yl)propan-1-

one
PubChem[3]

CAS Registry Number 1655-03-4
NIST WebBook[1],

ChemNet[2]

Experimental Protocols
Detailed experimental protocols for the determination of the physical and chemical properties

listed above are not provided in the cited reference materials. These values are typically

determined through standard analytical techniques such as mass spectrometry and nuclear

magnetic resonance (NMR) spectroscopy, with methodologies conforming to established

laboratory standards.

Structural and Molecular Relationship
The relationship between the common name of the compound, its molecular formula, and its

molecular weight is a fundamental concept in chemistry. The molecular formula is derived from

the count of each type of atom in the molecule's structure, and the molecular weight is

calculated from the sum of the atomic weights of these atoms.
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1-Propanone,
1-(1-cyclohexen-1-yl)-

Molecular Formula
C9H14O

is represented by

Molecular Weight
138.21 g/mol

results in

Click to download full resolution via product page

Caption: Logical flow from compound name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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